Cas no 2138230-53-0 (4-(2-bromothiophen-3-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine)
4-(2-bromothiophen-3-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-bromothiophen-3-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
- EN300-1076929
- 2138230-53-0
- 4-(2-bromothiophen-3-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
-
- Inchi: 1S/C10H10BrN3S/c11-10-6(2-4-15-10)8-9-7(1-3-12-8)13-5-14-9/h2,4-5,8,12H,1,3H2,(H,13,14)
- InChI Key: QSWTVBWSBVPYQC-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CS1)C1C2=C(CCN1)NC=N2
Computed Properties
- Exact Mass: 282.97788g/mol
- Monoisotopic Mass: 282.97788g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 69Ų
4-(2-bromothiophen-3-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1076929-0.05g |
4-(2-bromothiophen-3-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
2138230-53-0 | 95% | 0.05g |
$948.0 | 2023-10-28 | |
| Enamine | EN300-1076929-0.1g |
4-(2-bromothiophen-3-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
2138230-53-0 | 95% | 0.1g |
$993.0 | 2023-10-28 | |
| Enamine | EN300-1076929-0.25g |
4-(2-bromothiophen-3-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
2138230-53-0 | 95% | 0.25g |
$1038.0 | 2023-10-28 | |
| Enamine | EN300-1076929-0.5g |
4-(2-bromothiophen-3-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
2138230-53-0 | 95% | 0.5g |
$1084.0 | 2023-10-28 | |
| Enamine | EN300-1076929-1.0g |
4-(2-bromothiophen-3-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
2138230-53-0 | 1g |
$1343.0 | 2023-06-10 | ||
| Enamine | EN300-1076929-2.5g |
4-(2-bromothiophen-3-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
2138230-53-0 | 95% | 2.5g |
$2211.0 | 2023-10-28 | |
| Enamine | EN300-1076929-5.0g |
4-(2-bromothiophen-3-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
2138230-53-0 | 5g |
$3894.0 | 2023-06-10 | ||
| Enamine | EN300-1076929-10.0g |
4-(2-bromothiophen-3-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
2138230-53-0 | 10g |
$5774.0 | 2023-06-10 | ||
| Enamine | EN300-1076929-1g |
4-(2-bromothiophen-3-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
2138230-53-0 | 95% | 1g |
$1129.0 | 2023-10-28 | |
| Enamine | EN300-1076929-5g |
4-(2-bromothiophen-3-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
2138230-53-0 | 95% | 5g |
$3273.0 | 2023-10-28 |
4-(2-bromothiophen-3-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 4-(2-bromothiophen-3-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
Recent Advances in the Study of 4-(2-bromothiophen-3-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine (CAS: 2138230-53-0)
The compound 4-(2-bromothiophen-3-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine (CAS: 2138230-53-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique imidazo[4,5-c]pyridine core and bromothiophene moiety, has been investigated for its role in modulating various biological targets, including kinases and other enzymes implicated in disease pathways.
Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that 4-(2-bromothiophen-3-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine exhibits potent inhibitory activity against a subset of protein kinases involved in cancer cell proliferation. The researchers employed structure-activity relationship (SAR) studies to identify key modifications that improve selectivity and reduce off-target effects.
In addition to its kinase inhibitory properties, this compound has shown promise in the context of neurodegenerative diseases. A preclinical study published in ACS Chemical Neuroscience revealed that derivatives of 4-(2-bromothiophen-3-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine can cross the blood-brain barrier and exhibit neuroprotective effects in models of Parkinson's disease. The study highlighted the compound's ability to modulate oxidative stress and inflammation pathways.
From a synthetic chemistry perspective, advancements have been made in the scalable production of 4-(2-bromothiophen-3-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine. A recent patent application (WO2023056123) describes a novel catalytic method for its synthesis, which significantly improves yield and reduces the use of hazardous reagents. This development is expected to facilitate further research and potential commercialization of the compound.
Ongoing clinical research is exploring the safety and efficacy of 4-(2-bromothiophen-3-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine derivatives in various therapeutic areas. Preliminary results from Phase I trials indicate favorable pharmacokinetic profiles, with manageable toxicity levels. Researchers are particularly optimistic about its potential as a targeted therapy for certain hematological malignancies.
In conclusion, 4-(2-bromothiophen-3-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine represents a promising scaffold for drug development across multiple disease areas. Future research directions include further optimization of its pharmacological properties, expansion of its therapeutic indications, and investigation of combination therapies. The compound's unique chemical structure and demonstrated biological activities position it as a valuable candidate for continued investigation in the field of medicinal chemistry.
2138230-53-0 (4-(2-bromothiophen-3-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)